Cas no 1246819-26-0 (4-4-(4'-Chlorobiphenyl-2-ylmethyl)piperazin-1-ylbenzoic Acid-d8)

• Product Name: 4-4-(4'-Chlorobiphenyl-2-ylmethyl)piperazin-1-ylbenzoic Acid-d8
• CAS No: 1246819-26-0
• MF: C₂₄H₂₃ClN₂O₂
• MW: 414.9539
• CID: 4740931
• Update Time: 2025-10-25

4-4-(4'-Chlorobiphenyl-2-ylmethyl)piperazin-1-ylbenzoic Acid-d8 Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4'-Chlorobiphenyl-2-ylmethyl)piperazin-1-yl]benzoic Acid-d8
• 4-[4-[[2-(4-Chlorophenyl)phenyl]methyl]-2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl]benzoic acid
• 4-4-(4'-Chlorobiphenyl-2-ylmethyl)piperazin-1-ylbenzoic Acid-d8

• Inchi： 1S/C24H23ClN2O2/c25-21-9-5-18(6-10-21)23-4-2-1-3-20(23)17-26-13-15-27(16-14-26)22-11-7-19(8-12-22)24(28)29/h1-12H,13-17H2,(H,28,29)/i13D2,14D2,15D2,16D2
• InChI Key： FSHGEKXJPYDBSO-DBVREXLBSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N1C([2H])([2H])C([2H])([2H])N(C2C([H])=C([H])C(C(=O)O[H])=C([H])C=2[H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 414.19502g/mol
• Monoisotopic Mass: 414.19502g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• Molecular Weight: 415g/mol
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-4-(4'-Chlorobiphenyl-2-ylmethyl)piperazin-1-ylbenzoic Acid-d8

Introduction to 4-4-(4'-Chlorobiphenyl-2-ylmethyl)piperazin-1-ylbenzoic Acid-d8 (CAS No. 1246819-26-0)

4-4-(4'-Chlorobiphenyl-2-ylmethyl)piperazin-1-ylbenzoic Acid-d8 (CAS No. 1246819-26-0) is a deuterated compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperazine and benzoic acid, with a unique substitution pattern that includes a 4'-chlorobiphenyl moiety and deuterium atoms. The presence of deuterium atoms in the molecule imparts specific properties that make it valuable for various applications, particularly in the study of metabolic stability and pharmacokinetics.

The structure of 4-4-(4'-Chlorobiphenyl-2-ylmethyl)piperazin-1-ylbenzoic Acid-d8 is characterized by a central piperazine ring, which is a common structural motif in many pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. The 4'-chlorobiphenyl moiety adds lipophilicity to the molecule, enhancing its ability to cross cell membranes and interact with hydrophobic pockets in proteins. The deuterium atoms, specifically placed at the benzoic acid moiety, can significantly affect the metabolic stability of the compound by slowing down enzymatic degradation processes.

In recent years, deuterated compounds have become increasingly important in drug development due to their potential to improve drug efficacy and reduce side effects. The introduction of deuterium atoms can lead to altered metabolic profiles, which can result in longer half-lives and reduced toxicity. This is particularly relevant for drugs that are metabolized rapidly or have narrow therapeutic windows. The compound 4-4-(4'-Chlorobiphenyl-2-ylmethyl)piperazin-1-ylbenzoic Acid-d8 has been studied for its potential as a lead compound in the development of new therapeutic agents.

One of the key areas of research involving 4-4-(4'-Chlorobiphenyl-2-ylmethyl)piperazin-1-ylbenzoic Acid-d8 is its application in the treatment of neurological disorders. The piperazine moiety is known for its ability to modulate neurotransmitter systems, particularly serotonin and dopamine receptors. Studies have shown that this compound can selectively bind to specific receptor subtypes, making it a promising candidate for the development of drugs targeting conditions such as depression, anxiety, and schizophrenia.

In addition to its potential therapeutic applications, 4-4-(4'-Chlorobiphenyl-2-ylmethyl)piperazin-1-ylbenzoic Acid-d8 has also been used as a reference standard in analytical chemistry. Its unique structure and deuterium labeling make it an ideal internal standard for mass spectrometry-based assays, where it can help improve the accuracy and precision of quantitative measurements. This is particularly useful in pharmacokinetic studies, where precise quantification of drug levels in biological matrices is crucial.

The synthesis of 4-4-(4'-Chlorobiphenyl-2-ylmethyl)piperazin-1-ylbenzoic Acid-d8 involves several steps, including the formation of the piperazine ring, the introduction of the 4'-chlorobiphenyl moiety, and the final deuteration step. The synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production. The compound's stability under various conditions has also been extensively studied, ensuring its reliability as a research tool.

In conclusion, 4-4-(4'-Chlorobiphenyl-2-ylmethyl)piperazin-1-ylbenzoic Acid-d8 (CAS No. 1246819-26-0) is a versatile compound with significant potential in both pharmaceutical research and analytical chemistry. Its unique structural features and deuterium labeling make it an invaluable tool for studying metabolic stability and developing new therapeutic agents. Ongoing research continues to explore its full range of applications, further solidifying its importance in the field.